Cas no 313241-87-1 (N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide)

• Product Name: N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide
• CAS No: 313241-87-1
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• CID: 6151136
• PubChem ID: 4209728
• Update Time: 2025-10-29

N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide
• N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-3-methylbenzamide
• AKOS003029624
• 313241-87-1
• Oprea1_371125
• F0007-1004
• SCHEMBL2753552
• N-(4-(2-methoxyphenyl)thiazol-2-yl)-3-methylbenzamide
• Oprea1_674955

• Inchi： 1S/C18H16N2O2S/c1-12-6-5-7-13(10-12)17(21)20-18-19-15(11-23-18)14-8-3-4-9-16(14)22-2/h3-11H,1-2H3,(H,19,20,21)
• InChI Key： SVNYFIODRWYBFK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2OC)N=C1NC(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 324.09324893g/mol
• Monoisotopic Mass: 324.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide

Professional Introduction to N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide (CAS No. 313241-87-1)

N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and molecular formula, represents a fascinating intersection of heterocyclic chemistry and medicinal applications. The presence of both thiazole and benzamide moieties in its structure endows it with a diverse range of potential biological activities, making it a subject of intense research interest.

The CAS number 313241-87-1 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. This numbering system is crucial for distinguishing it from other compounds with similar names or structures, thereby facilitating accurate documentation and communication within the scientific community.

The molecular structure of N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide consists of several key functional groups that contribute to its chemical reactivity and biological properties. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its presence in numerous bioactive natural products and pharmaceuticals. Its incorporation into the compound suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the benzamide group appended to the thiazole ring introduces further complexity, enabling various post-synthetic modifications that can fine-tune the compound's pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular modeling studies indicate that N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing novel therapeutic agents that target inflammation without eliciting significant side effects.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions with biological systems. The 2-methoxyphenyl substituent on the benzamide moiety appears to play a crucial role in modulating the compound's binding affinity to its target proteins. This observation underscores the importance of structural optimization in drug discovery processes, where subtle modifications can lead to significant changes in biological activity.

The synthesis of N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent pharmacological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds within the molecule, demonstrating the importance of modern synthetic strategies in accessing complex structures.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Preliminary data suggest that it may interact with neurotransmitter receptors, offering a novel approach to managing conditions characterized by dysregulation of neural signaling. The thiazole ring, in particular, has been identified as a privileged scaffold in medicinal chemistry due to its ability to modulate receptor activity across multiple therapeutic areas.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide as lead candidates for drug development. Their structural diversity allows for extensive chemical manipulation, enabling researchers to optimize potency, selectivity, and pharmacokinetic properties. As a result, there is considerable interest in exploring derivatives of this compound that may exhibit enhanced therapeutic efficacy.

Environmental considerations also play a role in the development and application of such compounds. Efforts are underway to ensure that synthetic processes are sustainable and minimize waste generation. Green chemistry principles are being integrated into laboratory protocols, promoting environmentally friendly approaches to chemical synthesis.

The regulatory landscape for new pharmaceuticals continues to evolve, necessitating rigorous testing to ensure safety and efficacy before clinical use. N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide is currently undergoing preclinical studies to evaluate its potential as a therapeutic agent. These studies aim to provide comprehensive data on its pharmacological effects, toxicity profiles, and interaction with biological systems.

Collaborative efforts between academic researchers and industry scientists are essential for advancing our understanding of this compound's potential applications. Such partnerships foster innovation by combining expertise from different disciplines and leveraging resources to conduct comprehensive research programs.

The future prospects for N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3-methylbenzamide appear promising, with ongoing research expected to yield new insights into its biological activities and therapeutic potential. As our knowledge base expands through continued investigation, this compound may emerge as a valuable tool in addressing unmet medical needs across various disease indications.